N-(furan-3-ylmethyl)-2-methoxy-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-(furan-3-ylmethyl)-2-methoxy-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C18H19NO4S2/c1-22-17-6-2-3-7-18(17)25(20,21)19(13-15-9-11-23-14-15)10-8-16-5-4-12-24-16/h2-7,9,11-12,14H,8,10,13H2,1H3
• InChI Key: YIYFIOWFKHJAJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1S(=O)(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C18H19NO4S2
• Molecular Weight: 377.5 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is a similar structure, but with a sulfur atom instead of oxygen. Benzenesulfonamide is a compound that contains a benzene ring attached to a sulfonamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its specific structure. For example, thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C.

Scientific Research Applications

Gold(I)-Catalyzed Cascade Reactions

Tao Wang et al. (2014) demonstrated the synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides via a gold(I)-catalyzed cascade reaction. This innovative approach enriches gold carbenoid chemistry and introduces a method for the efficient creation of complex molecules from simple starting materials, highlighting the potential for developing new synthetic pathways in organic chemistry (Wang et al., 2014).

Crystal Structure Analysis

J. Bats et al. (2001) studied two isomorphous benzenesulfonamide crystal structures, showcasing how intermolecular C-H...O, C-H...π, and C-H...Cl interactions influence the crystal packing. This research contributes to understanding the structural characteristics and molecular interactions of complex organic compounds in solid states (Bats et al., 2001).

Anticancer and Antiangiogenic Activity

Romagnoli et al. (2015) designed and synthesized a series of 3-arylaminobenzofuran derivatives, demonstrating significant in vitro and in vivo anticancer and antiangiogenic activities. This study highlights the potential therapeutic applications of benzofuran derivatives in cancer treatment (Romagnoli et al., 2015).

Photodynamic Therapy Applications

M. Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine compounds with high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups. This research is relevant for developing efficient photosensitizers for cancer treatment using photodynamic therapy, showcasing the versatility of benzenesulfonamide derivatives in medicinal applications (Pişkin et al., 2020).

Novel Synthetic Pathways and Biological Screening

Further studies, such as those by A. P. Stankyavichus et al. (1999) and M. El-Gaby et al. (2018), explore the rearrangement reactions and biological screening of benzenesulfonamide derivatives. These research efforts contribute to the expanding knowledge of chemical reactions and potential biological activities of benzenesulfonamide compounds, underscoring their significance in synthetic chemistry and drug discovery processes (Stankyavichus et al., 1999); (El-Gaby et al., 2018).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Thiophene derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

Future research could focus on synthesizing your compound and studying its properties and potential applications. Given the therapeutic properties of thiophene derivatives, it could be interesting to explore its potential in medicinal chemistry.